Cas no 878276-58-5 ((3S,5S)-5-(Hydroxymethyl)-3-(propan-2-yl)pyrrolidin-2-one)
878276-58-5 structure
Product Name:(3S,5S)-5-(Hydroxymethyl)-3-(propan-2-yl)pyrrolidin-2-one
CAS No:878276-58-5
MF:C8H15NO2
MW:157.210202455521
CID:2852229
PubChem ID:40479237
Update Time:2025-04-21
(3S,5S)-5-(Hydroxymethyl)-3-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- MZARDIUTIFMTSJ-BQBZGAKWSA-N
- (3S,5S)-5-(Hydroxymethyl)-3-(propan-2-yl)pyrrolidin-2-one
- DTXSID70654438
- 878276-58-5
- SCHEMBL842019
- (3S,5S)-5-hydroxymethyl-3-isopropyl-pyrrolidin-2-one
-
- Inchi： 1S/C8H15NO2/c1-5(2)7-3-6(4-10)9-8(7)11/h5-7,10H,3-4H2,1-2H3,(H,9,11)/t6-,7-/m0/s1
- InChI Key： MZARDIUTIFMTSJ-BQBZGAKWSA-N
- SMILES： O=C1[C@H](C(C)C)C[C@@H](CO)N1
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 49.3Ų
(3S,5S)-5-(Hydroxymethyl)-3-(propan-2-yl)pyrrolidin-2-one Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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